Cas no 2411292-78-7 (3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine)
3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine
- Z3919174095
- 2-(5-cyano-1-cyclohexyl-6-oxo-1,6-dihydropyridine-3-carbonyl)phenyl sulfurofluoridate
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- Inchi: 1S/C19H17FN2O5S/c20-28(25,26)27-17-9-5-4-8-16(17)18(23)14-10-13(11-21)19(24)22(12-14)15-6-2-1-3-7-15/h4-5,8-10,12,15H,1-3,6-7H2
- InChI Key: WCIVQLRKSKCGQP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC=CC=1C(C1C=C(C#N)C(N(C=1)C1CCCCC1)=O)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 859
- XLogP3: 3.3
- Topological Polar Surface Area: 113
3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7554162-1.0g |
2-(5-cyano-1-cyclohexyl-6-oxo-1,6-dihydropyridine-3-carbonyl)phenyl sulfurofluoridate |
2411292-78-7 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine
Research Briefing on 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine (CAS: 2411292-78-7)
3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine (CAS: 2411292-78-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a cyclohexyl moiety, and a fluorosulfonyloxybenzoyl substituent, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development.
Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine via a multi-step organic transformation, highlighting its high purity (>98%) and stability under various conditions. The fluorosulfonyloxy group, in particular, has been identified as a critical pharmacophore that may contribute to enhanced binding affinity with biological targets.
Preliminary pharmacological screenings suggest that this compound may exhibit inhibitory activity against specific kinase enzymes implicated in inflammatory pathways. In vitro studies using human cell lines demonstrated dose-dependent modulation of key signaling molecules, with an IC50 value in the low micromolar range. These findings position the compound as a potential candidate for further optimization in the development of anti-inflammatory therapeutics.
Structural-activity relationship (SAR) analyses have revealed that the cyclohexyl group at the 1-position contributes significantly to the compound's metabolic stability, while the cyano group at the 3-position appears to influence its electronic properties and interaction with biological targets. Molecular docking simulations have provided insights into potential binding modes with protein targets, though further validation through X-ray crystallography is warranted.
The compound's physicochemical properties have been thoroughly characterized, including its solubility profile (sparingly soluble in aqueous buffers but highly soluble in organic solvents), logP value (estimated at 2.8), and thermal stability (decomposition temperature >200°C). These properties suggest favorable characteristics for pharmaceutical formulation development.
Current research directions include exploring the compound's potential as a versatile building block for the synthesis of more complex molecules, investigating its reactivity in various chemical transformations, and evaluating its safety profile through comprehensive toxicological studies. Several pharmaceutical companies have reportedly included this compound in their screening libraries for new drug discovery programs.
In conclusion, 3-Cyano-1-cyclohexyl-5-(2-fluorosulfonyloxybenzoyl)-2-oxopyridine represents an interesting chemical scaffold with multiple potential applications in medicinal chemistry. While preliminary results are promising, further research is needed to fully elucidate its therapeutic potential and mechanism of action. The compound's unique structural features and demonstrated biological activity make it a noteworthy subject for ongoing and future research in the chemical biology and pharmaceutical fields.
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